Cas no 3015-75-6 (Phosphonic acid,pentyl-, ethyl 4-nitrophenyl ester (9CI))

• Product Name: Phosphonic acid,pentyl-, ethyl 4-nitrophenyl ester (9CI)
• CAS No: 3015-75-6
• MF: C₁₃H₂₀NO₅P
• MW: 301.275364875793
• CID: 317268
• PubChem ID: 76391
• Update Time: 2025-04-19

Phosphonic acid,pentyl-, ethyl 4-nitrophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,pentyl-, ethyl 4-nitrophenyl ester (9CI)
• 1-[ethoxy(pentyl)phosphoryl]oxy-4-nitrobenzene
• AC1L2QT5
• BRN 3413728
• Ethyl p-nitrophenyl pentylphosphonate
• LS-106729
• pentyl-phosphonic acid ethyl ester-(4-nitro-phenyl ester)
• Pentyl-phosphonsaeure-aethylester-(4-nitro-phenylester)
• Phosphonic acid, pentyl-, ethyl p-nitrophenyl ester
• p-Nitrophenyl ethyl pentylphosphonate
• 4-06-00-01322 (Beilstein Handbook Reference)
• ETHYL 4-NITROPHENYL PENTYLPHOSPHONATE
• DTXSID40952559
• 3015-75-6

• Inchi： 1S/C13H20NO5P/c1-3-5-6-11-20(17,18-4-2)19-13-9-7-12(8-10-13)14(15)16/h7-10H,3-6,11H2,1-2H3
• InChI Key： WVEDKNWZBPHSRJ-UHFFFAOYSA-N
• SMILES： P(CCCCC)(=O)(OC1C=CC(=CC=1)[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 301.108
• Monoisotopic Mass: 301.10790974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67